Cas no 1805241-60-4 (2-Bromo-6-(bromomethyl)-3-(difluoromethyl)-5-methoxypyridine)

• Product Name: 2-Bromo-6-(bromomethyl)-3-(difluoromethyl)-5-methoxypyridine
• CAS No: 1805241-60-4
• MF: C₈H₇Br₂F₂NO
• MW: 330.952087640762
• CID: 4863404
• Update Time: 2025-11-04

2-Bromo-6-(bromomethyl)-3-(difluoromethyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(bromomethyl)-3-(difluoromethyl)-5-methoxypyridine

• Inchi： 1S/C8H7Br2F2NO/c1-14-6-2-4(8(11)12)7(10)13-5(6)3-9/h2,8H,3H2,1H3
• InChI Key： QNHRQJFOJBGWQG-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C=C(C(CBr)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1

Additional information on 2-Bromo-6-(bromomethyl)-3-(difluoromethyl)-5-methoxypyridine

Comprehensive Analysis of 2-Bromo-6-(bromomethyl)-3-(difluoromethyl)-5-methoxypyridine (CAS No. 1805241-60-4)

2-Bromo-6-(bromomethyl)-3-(difluoromethyl)-5-methoxypyridine (CAS No. 1805241-60-4) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring a methoxy substituent at the 5-position, enhances its reactivity and versatility in synthetic chemistry.

In recent years, the demand for halogenated pyridines like 2-Bromo-6-(bromomethyl)-3-(difluoromethyl)-5-methoxypyridine has surged due to their role in developing novel small-molecule inhibitors and biologically active compounds. Researchers are particularly interested in its difluoromethyl group, which mimics the metabolic stability of fluorine-containing drugs, a trending topic in medicinal chemistry. This aligns with the growing focus on sustainable drug design and green chemistry, as industries seek eco-friendly synthetic routes.

The compound’s CAS No. 1805241-60-4 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its bromomethyl moiety also makes it a valuable intermediate for cross-coupling reactions, a hot topic in catalysis research. Users often query its synthetic protocols, purity standards, and supplier availability, highlighting its commercial and scientific importance.

From an SEO perspective, keywords like “difluoromethyl pyridine synthesis”, “bromomethyl pyridine applications”, and “CAS 1805241-60-4 supplier” are critical for visibility. The compound’s role in pesticide development and crop protection also ties into broader discussions on food security and sustainable agriculture, addressing current global concerns. Its thermal stability and solubility profiles are additional points of interest for formulators.

In summary, 2-Bromo-6-(bromomethyl)-3-(difluoromethyl)-5-methoxypyridine exemplifies the intersection of innovative chemistry and practical applications. Its multifaceted utility ensures continued relevance in both academic and industrial settings, driven by evolving trends in drug development and material innovation.